3-phenyl-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)benzo[c]isoxazole-5-carboxamide

• IUPAC Name: 3-phenyl-N-[(1-pyridin-3-yltriazol-4-yl)methyl]-2,1-benzoxazole-5-carboxamide
• InChI: InChI=1S/C22H16N6O2/c29-22(24-12-17-14-28(27-25-17)18-7-4-10-23-13-18)16-8-9-20-19(11-16)21(30-26-20)15-5-2-1-3-6-15/h1-11,13-14H,12H2,(H,24,29)
• InChI Key: TVUYCMMYLROWOD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C3C=C(C=CC3=NO2)C(=O)NCC4=CN(N=N4)C5=CN=CC=C5
• Molecular Formula: C22H16N6O2
• Molecular Weight: 396.4 g/mol
• CAS No.: 2034563-52-3

Description

This compound is a heterocyclic hybrid molecule featuring a benzo[c]isoxazole core fused with a phenyl group at position 3 and a carboxamide side chain at position 3. The carboxamide moiety is further substituted with a methylene-linked 1-(pyridin-3-yl)-1H-1,2,3-triazole group. The benzo[c]isoxazole scaffold is known for its metabolic stability and π-stacking capabilities, while the triazole-pyridine unit may enhance solubility and metal-binding properties .

Mechanism of Action

Target of Action

It is known that similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors. These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities.

Mode of Action

For instance, some indole derivatives have been shown to inhibit certain enzymes, thereby affecting the biochemical pathways within the cell.

Biochemical Pathways

Similar compounds, such as indole derivatives, are known to affect a variety of biochemical pathways due to their broad-spectrum biological activities. These activities can lead to changes in cellular processes and have downstream effects on the organism.

Result of Action

Based on the broad range of biological activities associated with similar compounds, it can be inferred that this compound may have diverse effects at the molecular and cellular level.

Comparison with Similar Compounds

The compound’s structural analogs can be categorized based on core heterocycles, substituents, and biological relevance. Below is a detailed comparison with key derivatives:

Structural Analogues

Compound Name/ID	Core Structure	Key Substituents	Potential Advantages/Limitations
Target Compound	Benzo[c]isoxazole	3-phenyl, 5-carboxamide-triazolyl-pyridine	Enhanced solubility (pyridine), strong π-π interactions (phenyl/isoxazole), modular synthesis .
5-(substituted phenyl)-3-(5-methyl-3-(4-nitrophenyl)isoxazol-4-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamide	Pyrazole-isoxazole hybrid	Nitrophenyl, carbothioamide	Higher electrophilicity (nitro group) but potential toxicity; carbothioamide may improve binding .
2-chloro-N-(2-pyridin-4-ylpyrimidin-4-yl)benzamide (478039-51-9)	Benzamide-pyrimidine	Chlorophenyl, pyridinyl-pyrimidine	Broader kinase inhibition profile (pyrimidine) but lower metabolic stability .
N-(3-chloro-4-methylphenyl)-2-(3-methoxypropyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxamide (356090-88-5)	Isoindole-dione	Chloro-methylphenyl, methoxypropyl	Improved lipophilicity (methoxypropyl) but reduced aqueous solubility .

Comparison :

• Pyrazole Carboxamides () : Use similar EDCI/HOBt activation but lack triazole functionalization, limiting metal-binding capacity.
• Isoxazole-Pyrazole Hybrids () : Rely on carbothioamide linkages, which are less synthetically versatile than carboxamides .

Crystallographic Analysis

For example:

• Benzo[c]isoxazole Derivatives : Typically exhibit planar aromatic cores with bond lengths of ~1.36–1.42 Å for the isoxazole ring, aiding in π-stacking .
• Triazole-Pyridine Systems : Display dihedral angles of 15–30° between triazole and pyridine, optimizing steric compatibility in protein pockets .